Cas no 886900-47-6 (N-3-(dimethylamino)propyl-N'-(3-methoxyphenyl)ethanediamide)

• Product Name: N-3-(dimethylamino)propyl-N'-(3-methoxyphenyl)ethanediamide
• CAS No: 886900-47-6
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• CID: 5476062
• Update Time: 2025-06-22

N-3-(dimethylamino)propyl-N'-(3-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[3-(dimethylamino)propyl]-N2-(3-methoxyphenyl)-
• N-3-(dimethylamino)propyl-N'-(3-methoxyphenyl)ethanediamide

• Inchi： 1S/C14H21N3O3/c1-17(2)9-5-8-15-13(18)14(19)16-11-6-4-7-12(10-11)20-3/h4,6-7,10H,5,8-9H2,1-3H3,(H,15,18)(H,16,19)
• InChI Key： MXICCLOQUBJJEK-UHFFFAOYSA-N
• SMILES： C(NCCCN(C)C)(=O)C(NC1=CC=CC(OC)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-3-(dimethylamino)propyl-N'-(3-methoxyphenyl)ethanediamide

N-3-(Dimethylamino)Propyl-N'-(3-Methoxyphenyl)Ethanediamide: A Comprehensive Overview

CAS No 886900-47-6, commonly referred to as N-3-(dimethylamino)propyl-N'-(3-methoxyphenyl)ethanediamide, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a dimethylamino group with a methoxyphenyl moiety, making it a versatile building block for various applications. Recent studies have highlighted its potential in drug delivery systems, polymer synthesis, and as a precursor for advanced materials.

The chemical structure of N-3-(dimethylamino)propyl-N'-(3-methoxyphenyl)ethanediamide is defined by its ethanediamide backbone, which serves as a platform for attaching functional groups. The dimethylamino group introduces nucleophilic properties, while the methoxyphenyl group contributes aromatic stability and electronic modulation. This combination makes the compound highly reactive under specific conditions, enabling its use in various chemical transformations. Researchers have recently explored its role in click chemistry reactions, where it acts as a catalyst for efficient bond formation.

From a physical standpoint, CAS No 886900-47-6 exhibits interesting properties such as high thermal stability and moderate solubility in organic solvents. These characteristics make it suitable for applications in high-temperature environments or as a component in solvent-based formulations. Recent advancements in computational chemistry have allowed for precise modeling of its molecular interactions, providing deeper insights into its behavior under different conditions.

The synthesis of N-3-(dimethylamino)propyl-N'-(3-methoxyphenyl)ethanediamide typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Innovations in green chemistry have led to the development of more sustainable synthesis routes, reducing the environmental footprint associated with its production. These methods often utilize biodegradable catalysts or recyclable solvents, aligning with current trends toward eco-friendly chemical processes.

In terms of applications, this compound has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable amide bonds makes it valuable in peptide coupling reactions. Additionally, it has been employed in the development of novel polymers with tailored mechanical and electronic properties. Recent studies have demonstrated its potential as a precursor for conducting polymers used in flexible electronics and energy storage devices.

Another emerging application of CAS No 886900-47-6 is in the field of nanotechnology. Its functional groups enable the formation of self-assembled monolayers on surfaces, which are crucial for creating nanostructured materials with enhanced functionality. Researchers have explored its use in fabricating sensors and catalytic surfaces with improved performance metrics.

From a safety standpoint, handling N-3-(dimethylamino)propyl-N'-(3-methoxyphenyl)ethanediamide requires adherence to standard laboratory protocols due to its reactive nature. Proper ventilation and personal protective equipment are recommended during synthesis and handling to ensure worker safety. Despite its reactive properties, the compound does not pose significant risks when handled appropriately.

In conclusion, CAS No 886900-47-6, or N-3-(dimethylamino)propyl-N'-(3-methoxyphenyl)ethanediamide, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.